Cas no 957034-47-8 (N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate))

• Product Name: N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate)
• CAS No: 957034-47-8
• MF: C₂₄H₂₂B₃N₇O₁₃
• MW: 648.903584957123
• MDL: MFCD09258663
• CID: 839791
• PubChem ID: 44119767
• Update Time: 2025-08-05

N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYLFORMAMIDE TRIS(3-CYANO-5-NITROPHENYLBORONATE)
• N,N-Dimethylformamide tris((3-cyano-5-nitrophenyl)boronate)
• (3-cyano-5-nitrophenyl)boronic acid,N,N-dimethylformamide
• tris((3-cyano-5-nitrophenyl)boronic acid); N,N-dimethylformamide
• 957034-47-8
• BS-23706
• (3-Cyano-5-nitrophenyl)boronic acid--N,N-dimethylformamide (3/1)
• CS-0175068
• DTXSID20657398
• MFCD09258663
• N,N-Dimethylformamidetris((3-cyano-5-nitrophenyl)boronate)
• (3-cyano-5-nitrophenyl)boronic acid;N,N-dimethylformamide
• 3-Cyano-5-nitrobenzeneboronic acid N,N-dimethylformamide (3:1)
• A858944
• AKOS015836096
• DB-326871
• 3-Cyano-5-nitrophenylboronic acid, 1/3 DMF
• tris(3-cyano-5-nitrophenylboronic acid); dimethylformamide
• Tris((3-cyano-5-nitrophenyl)boronic acid) DMF Salt
• N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate)

• MDL： MFCD09258663
• Inchi： 1S/3C7H5BN2O4.C3H7NO/c3*9-4-5-1-6(8(11)12)3-7(2-5)10(13)14;1-4(2)3-5/h3*1-3,11-12H;3H,1-2H3
• InChI Key： XCIUDARACIUFPR-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])O.OB(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])O.OB(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])O.O=CN(C)C

Computed Properties

• Exact Mass: 649.15500
• Monoisotopic Mass: 649.1554743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 351Ų

Experimental Properties

• Melting Point: NA
• PSA: 350.52000
• LogP: -0.65126

N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes